Cas no 121133-16-2 (2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel-)

• Product Name: 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel-
• CAS No: 121133-16-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 6546106
• Update Time: 2025-05-21

2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel-

• Inchi： 1S/C9H9FO2/c10-7-3-1-6(2-4-7)9-8(5-11)12-9/h1-4,8-9,11H,5H2/t8-,9-/m1/s1
• InChI Key： LTNNWDJMVWKQNO-RKDXNWHRSA-N
• SMILES： O1[C@H](C2=CC=C(F)C=C2)[C@H]1CO

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±25.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel-

Comprehensive Overview of 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- (CAS No. 121133-16-2)

2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- (CAS No. 121133-16-2) is a chiral epoxide derivative with significant applications in pharmaceutical and fine chemical synthesis. This compound, characterized by its fluorophenyl and oxirane functional groups, is widely studied for its role as an intermediate in the production of bioactive molecules. Its (2R,3R)-rel- configuration adds to its stereochemical importance, making it a valuable building block in asymmetric synthesis.

The growing interest in chiral building blocks and epoxide derivatives has positioned 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- as a subject of research in drug discovery and material science. Researchers are particularly intrigued by its potential in designing targeted therapies and green chemistry applications. With the rise of personalized medicine, the demand for enantiomerically pure compounds like this has surged, aligning with trends in sustainable synthesis and catalytic efficiency.

From a structural perspective, the 4-fluorophenyl moiety enhances the compound's reactivity, enabling diverse transformations such as ring-opening reactions and nucleophilic additions. This versatility is critical for developing high-value intermediates in agrochemicals and pharmaceuticals. Recent studies highlight its utility in kinase inhibitor synthesis, a hot topic in oncology research, where precision in molecular design is paramount.

In the context of search engine trends, queries like "chiral epoxide uses" and "fluorophenyl compound synthesis" reflect user interest in this niche. Addressing these, 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- exemplifies how tailored molecular architectures drive innovation. Its compatibility with biocatalysis—another trending keyword—further underscores its relevance in modern synthetic routes.

Safety and handling of CAS No. 121133-16-2 adhere to standard laboratory protocols, emphasizing its stability under controlled conditions. While not classified as hazardous, proper storage in anhydrous environments is recommended to preserve its integrity. This aligns with industry FAQs on "epoxide storage best practices," a common concern among chemists.

In summary, 2-Oxiranemethanol, 3-(4-fluorophenyl)-, (2R,3R)-rel- bridges gaps between academic research and industrial applications. Its synergy with AI-driven drug design and catalytic asymmetric synthesis positions it at the forefront of chemical innovation, answering the demand for scalable, stereoselective methodologies.